Cas no 76991-23-6 (Glycine, N-hexyl-,ethyl ester)

Glycine, N-hexyl-,ethyl ester structure
Glycine, N-hexyl-,ethyl ester structure
Product Name:Glycine, N-hexyl-,ethyl ester
CAS No:76991-23-6
MF:C10H21NO2
MW:187.27924323082
CID:567435
PubChem ID:338208
Update Time:2025-04-19

Glycine, N-hexyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-hexyl-,ethyl ester
    • ethyl 2-(hexylamino)acetate
    • AC1L7ND5
    • AC1Q2WFG
    • AG-H-07519
    • CTK5E3688
    • N-hexyl glycine
    • NSC359573
    • SCHEMBL8865384
    • 76991-23-6
    • AKOS009048584
    • DTXSID50320447
    • NSC-359573
    • Inchi: 1S/C10H21NO2/c1-3-5-6-7-8-11-9-10(12)13-4-2/h11H,3-9H2,1-2H3
    • InChI Key: OGOFOTIZNUOLIK-UHFFFAOYSA-N
    • SMILES: O(CC)C(CNCCCCCC)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 0.909
  • Boiling Point: 242.8°C at 760 mmHg
  • Flash Point: 100.6°C
  • Refractive Index: 1.435
  • PSA: 38.33

Glycine, N-hexyl-,ethyl ester Related Literature

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